Cas no 188895-96-7 (7-Azabicyclo[2.2.1]heptane,2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel-)

• Product Name: 7-Azabicyclo[2.2.1]heptane,2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel-
• CAS No: 188895-96-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 203903
• PubChem ID: 57654150
• Update Time: 2025-04-19

7-Azabicyclo[2.2.1]heptane,2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane,2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel-
• 5-[(1S,3S,4R)-7-azabicyclo[2.2.1]heptan-3-yl]-3-methyl-1,2-oxazole
• (+-)-Epiboxidine
• 7-Azabicyclo(2.2.1)heptane,2-(3-methyl-5-isoxazolyl)-,exo
• Epiboxidine hydrochloride
• exo-2-(3-Methyl-5-isoxazolyl)-7-azabicyclo(2.2.1)heptane
• EPIBOXIDINE HCL
• exo-7-azabicyclo(2.2.1)heptan
• EPIBOXIDINE HYDROCHLORIDE \ POTENT NICOT
• epiboxidine
• 7-AZABICYCLO(2.2.1)HEPTANE, 2-(3-METHYL-5-ISOXAZOLYL)-, (1R,2S,4S)-REL-
• (+/-)-Epiboxidine
• rel-5-((1R,2S,4S)-7-Azabicyclo[2.2.1]heptan-2-yl)-3-methylisoxazole
• SCHEMBL20741469
• 188895-96-7
• HY-138953
• 7-Azabicyclo[2.2.1]heptane, 2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel-
• REL-(1R,2S,4S)-2-(3-METHYL-5-ISOXAZOLYL)-7-AZABICYCLO(2.2.1)HEPTANE
• CS-0173498
• XI646L2ARJ
• 7-Azabicyclo(2.2.1)heptane, 2-(3-methyl-5-isoxazolyl)-, exo-
• Q5382428
• DTXSID20172258
• UNII-XI646L2ARJ
• 5-[(1R,2S,4S)-7-azabicyclo[2.2.1]heptan-2-yl]-3-methyl-1,2-oxazole

• MDL： MFCD01321042
• Inchi： 1S/C10H14N2O/c1-6-4-10(13-12-6)8-5-7-2-3-9(8)11-7/h4,7-9,11H,2-3,5H2,1H3/t7-,8-,9+/m0/s1
• InChI Key： GEEFPQBPVBFCSD-XHNCKOQMSA-N
• SMILES： O1C(=CC(C)=N1)[C@H]1C[C@@H]2CC[C@H]1N2

Computed Properties

• Exact Mass: 214.08700
• Monoisotopic Mass: 178.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1

Experimental Properties

• Density: 1.13
• Boiling Point: 313.1°Cat760mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.53
• Solubility: H2O: 22 mg/mL
• PSA: 38.06000
• LogP: 2.72170

7-Azabicyclo[2.2.1]heptane,2-(3-methyl-5-isoxazolyl)-, (1R,2S,4S)-rel- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• RTECS：CL5446415
• Safety Term：S22-24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines